Cas no 2411324-49-5 ((2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide)

(2E)-4-(Dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide is a structurally distinct enamide derivative featuring a pyrazole core and a dimethylamino-substituted butenamide moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its reactive α,β-unsaturated carbonyl system and tertiary amine functionality. The pyrazole ring enhances stability and offers opportunities for further derivatization, while the conjugated double bond facilitates selective nucleophilic additions. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity in targeted transformations. The compound's balanced lipophilicity, conferred by the dimethylamino and ethyl-methylpyrazole groups, may improve bioavailability in developmental applications. Suitable for controlled reactions, it serves as a versatile building block in medicinal chemistry and ligand design.
(2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide structure
2411324-49-5 structure
Product Name:(2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide
CAS No:2411324-49-5
MF:C14H24N4O
MW:264.366562843323
CID:5358297
PubChem ID:146100957
Update Time:2025-10-12

(2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952172171
    • (2E)-4-(dimethylamino)-N-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]but-2-enamide
    • (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide
    • (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide
    • Inchi: 1S/C14H24N4O/c1-6-18-12(3)13(11(2)16-18)10-15-14(19)8-7-9-17(4)5/h7-8H,6,9-10H2,1-5H3,(H,15,19)/b8-7+
    • InChI Key: MLQGZEQVTLWWOT-BQYQJAHWSA-N
    • SMILES: O=C(/C=C/CN(C)C)NCC1C(C)=NN(CC)C=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 317
  • XLogP3: 0.7
  • Topological Polar Surface Area: 50.2

(2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26578556-0.05g
(2E)-4-(dimethylamino)-N-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]but-2-enamide
2411324-49-5 95.0%
0.05g
$246.0 2025-03-20

Additional information on (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide

Recent Advances in the Study of (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide (CAS: 2411324-49-5)

The compound (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide (CAS: 2411324-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent studies on its biological activity.

In terms of pharmacological properties, recent studies have demonstrated that (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide exhibits potent inhibitory effects on specific molecular targets. For instance, it has been shown to modulate the activity of certain kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have revealed its ability to suppress cell proliferation and induce apoptosis in cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, with promising results.

The mechanistic studies have further elucidated the compound's interaction with its molecular targets. Molecular docking and dynamics simulations have provided insights into the binding modes and affinity of (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide with key proteins. These computational studies, complemented by experimental data, have helped in understanding the structure-activity relationship (SAR) of the compound, guiding the design of more potent and selective analogs.

Despite the promising findings, challenges remain in the development of (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring formulation strategies to enhance the compound's pharmacokinetic profile and minimize adverse effects. Preclinical toxicity studies are also underway to assess its safety profile before proceeding to clinical trials.

In conclusion, (2E)-4-(dimethylamino)-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylbut-2-enamide (CAS: 2411324-49-5) represents a promising candidate for further drug development. Its unique structural features and diverse pharmacological activities make it a valuable molecule for addressing unmet medical needs. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for its eventual translation into clinical use.

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